Cas no 869496-62-8 (5-Isoxazolecarboxaldehyde,3-(3-bromophenyl)-)

• Product Name: 5-Isoxazolecarboxaldehyde,3-(3-bromophenyl)-
• CAS No: 869496-62-8
• MF: C₁₀H₆BrNO₂
• MW: 252.064141750336
• CID: 719042
• PubChem ID: 16728285
• Update Time: 2025-04-19

5-Isoxazolecarboxaldehyde,3-(3-bromophenyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolecarboxaldehyde,3-(3-bromophenyl)-
• 3-(3-bromophenyl)-1,2-oxazole-5-carbaldehyde
• 3-(3-Bromo-phenyl)-isoxazole-5-carbaldehyde
• 3-(3-BROMOPHENYL)ISOXAZOLE-5-CARBALDEHYDE,
• 5-Isoxazolecarboxaldehyde,3-(3-bromophenyl)
• 3-(3-Bromophenyl)isoxazole-5-carbaldehyde
• EN300-380581
• FT-0702295
• DTXSID30587415
• AB27262
• 5-Isoxazolecarboxaldehyde, 3-(3-bromophenyl)-
• A862968
• 869496-62-8
• DB-076789

• Inchi： 1S/C10H6BrNO2/c11-8-3-1-2-7(4-8)10-5-9(6-13)14-12-10/h1-6H
• InChI Key： IJRDQYJFADPHNO-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1C=C(C=O)ON=1

Computed Properties

• Exact Mass: 250.95800
• Monoisotopic Mass: 250.95819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.10000
• LogP: 2.91660

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes